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Compound of Interest

Compound Name: Pursuit Plus

Cat. No.: B14296128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the soil persistence of Pursuit Plus EC

herbicide, a widely used agricultural product for the control of broadleaf weeds and annual

grasses. The guide focuses on the two active ingredients, imazethapyr and pendimethalin,

detailing their degradation kinetics, influencing factors, and the methodologies used for their

study.

Introduction to Pursuit Plus Herbicide
Pursuit Plus EC is a commercial herbicide formulation containing imazethapyr and

pendimethalin.[1][2] Imazethapyr is a member of the imidazolinone family and functions by

inhibiting the acetohydroxyacid synthase (AHAS) enzyme, which is crucial for the biosynthesis

of branched-chain amino acids in plants.[3][4] Pendimethalin belongs to the dinitroaniline class

and works by inhibiting cell division and cell elongation in susceptible weeds.[5][6] The

persistence of these herbicides in the soil is a critical factor influencing their efficacy, potential

for carryover injury to subsequent crops, and overall environmental impact.

Quantitative Data on Soil Persistence
The soil half-life (DT50) of a herbicide, the time it takes for 50% of the initial concentration to

dissipate, is a key indicator of its persistence. The persistence of imazethapyr and

pendimethalin is influenced by a multitude of soil and environmental factors.
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Soil Half-Life of Imazethapyr
The soil half-life of imazethapyr can vary significantly, ranging from a few weeks to several

months. This variability is primarily due to differences in soil type, pH, organic matter content,

temperature, and moisture. Microbial degradation is a major pathway for imazethapyr

dissipation.[3][4]

Soil Type pH
Organic
Matter
(%)

Temperat
ure (°C)

Moisture
Half-Life
(days)

Referenc
e

Sandy

Loam
5.3 1.8 Aerobic - 158-210 [7]

Silty Clay

Loam
- - - - 18-21 [3]

Mollisol

(San Antón

series)

- - Field - 19-46 [8]

Vertisol

(Fraternida

d series)

- - Field - 19-46 [8]

Sandy

Loam
- - Field - 8-120 [9]

Clay Loam - - Lab 30 30-318 [9]

Soil Half-Life of Pendimethalin
Pendimethalin is generally considered to be a persistent herbicide, with its degradation in soil

being influenced by microbial activity, photodecomposition, and volatilization.[10]
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Soil Type Slope (%) Cultivation
Half-Life
(days)

Reference

Loamy 0 Untilied 27.2 [11]

Loamy 10 Untilied 23.0 [11]

Loamy 0 Tobacco 26.2 [11]

Loamy 10 Tobacco 22.3 [11]

Sandy Clay

Loam
- Field 52 [12]

Sandy Clay

Loam
- Pot Culture 62 [12]

Not Specified - Field 20.9-31.3 [11]

Not Specified - Lab 9.4-60.2 [11]

Factors Influencing Soil Persistence
The degradation and dissipation of imazethapyr and pendimethalin in the soil are complex

processes governed by a combination of chemical, physical, and biological factors.
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Influencing Factors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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